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Compound of Interest

Compound Name: CCT128930 hydrochloride

Cat. No.: B2478721

CCT128930 Hydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility of CCT128930 hydrochloride.
Below you will find troubleshooting guides and frequently asked questions to assist in your
experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CCT128930 hydrochloride?

Al: The most commonly recommended solvent for creating stock solutions of CCT128930
hydrochloride is Dimethyl Sulfoxide (DMSO).[1][2] It is soluble in DMSO at concentrations up
to 55 mg/mL (145.39 mM).[3] For in vitro assays, it is crucial to use fresh, high-purity,
anhydrous DMSO, as absorbed moisture can significantly reduce the compound's solubility.[1]

[2]
Q2: Can | dissolve CCT128930 hydrochloride in other solvents?

A2: Yes, other solvents can be used, although DMSO is the most effective for high-
concentration stock solutions. CCT128930 hydrochloride is also soluble in ethanol to
approximately 5 mg/mL.[1][4] HowevVer, it is considered insoluble in water.[1][4]
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Q3: What should | do if CCT128930 hydrochloride does not fully dissolve in DMSO?

A3: If you encounter difficulty dissolving CCT128930 hydrochloride in DMSO, sonication is
recommended to aid dissolution.[3] Gentle warming of the solution can also help.[2][5] Always
ensure you are using a high-purity, anhydrous grade of DMSO.[1][2]

Q4: How should | prepare stock solutions of CCT128930 hydrochloride?

A4: To prepare a stock solution, add the appropriate volume of your chosen solvent (e.g.,
DMSO) to the vial containing the solid CCT128930 hydrochloride to achieve the desired
concentration. It is recommended to aliquot the stock solution into smaller, single-use volumes
to avoid repeated freeze-thaw cycles.[1][3]

Q5: How should | store CCT128930 hydrochloride and its stock solutions?

A5: Solid CCT128930 hydrochloride should be stored at -20°C for long-term stability (up to 3
years).[3] Stock solutions are typically stored at -80°C and can be stable for up to one year.[3]
For short-term storage, solutions can be kept at -20°C for up to one month.[1] It is advisable to
avoid repeated freeze-thaw cycles.[1][3]

Q6: How do | prepare a formulation of CCT128930 hydrochloride for in vivo studies?

A6: Due to its poor aqueous solubility, a specific formulation is required for in vivo
administration. A common method involves a multi-solvent system. For example, a formulation
can be prepared by sequentially adding 10% DMSO, 40% PEG300, 5% Tween 80, and 45%
saline.[3] It is crucial to ensure the compound is fully dissolved in each solvent before adding
the next. Sonication may be necessary to achieve a clear solution.[3]
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Issue

Potential Cause

Recommended Solution

Precipitate forms when
preparing an aqueous working

solution from a DMSO stock.

CCT128930 hydrochloride has
very low solubility in agueous

solutions.

For in vitro cell-based assays,
ensure the final concentration
of DMSO in the culture
medium is low (typically
<0.5%) to maintain cell health
and compound solubility.
Prepare intermediate dilutions

in your cell culture medium.

Compound crashes out of

solution during storage.

The storage temperature is too
high, or the solvent has

absorbed moisture.

Store stock solutions at -80°C
in tightly sealed vials. Use
anhydrous DMSO to prepare

stock solutions.[1]

Inconsistent results in

biological assays.

The compound may not be
fully dissolved, leading to

inaccurate concentrations.

Always visually inspect your
solution to ensure it is clear
and free of particulates. If
necessary, use sonication or
gentle warming to ensure

complete dissolution.[2][3]

Difficulty dissolving the
compound for in vivo

formulation.

The solvents are not being
added in the correct order, or
the compound is not fully

dissolving at each step.

Add the solvents sequentially
(e.g., DMSO first, then
PEG300, then Tween 80, and
finally saline).[3] Ensure a
clear solution is formed after
each solvent addition before
proceeding to the next. Use of

a sonicator is recommended.

[3]

Quantitative Solubility Data
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)
Sonication is
DMSO 55 mg/mL 145.39 mM
recommended.[3]
Ultrasonic and
33.33 mg/mL 97.50 mM warming to 60°C may
be required.[5]
Use fresh DMSO as
25 mg/mL 73.13 mM moisture can reduce
solubility.[1]
>17.1 mg/mL - -
20 mg/mL - -
Ethanol 5 mg/mL - -
Ultrasonic may be
>5.17 mg/mL - )
required.[4]
Water Insoluble Insoluble -
DMF 2 mg/mL - -
DMSO:PBS (pH 7.2)
0.5 mg/mi - -
(1:1)
10% DMSO + 40%
PEG300 + 5% Tween
In Vivo Formulation 1 =2 mg/mL 5.29 mM 80 + 45% Saline.
Sonication is
recommended.[3]
10% DMSO >> 40%
_ . PEG300 >> 5%
In Vivo Formulation 2 > 2.08 mg/mL 6.08 mM
Tween-80 >> 45%
saline.[5]
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10% DMSO >> 90%

In Vivo Formulation 3 > 2.08 mg/mL 6.08 mM (20% SBE-B-CD in
saline).[5]
_ . 10% DMSO >> 90%
In Vivo Formulation 4 > 2.08 mg/mL 6.08 mM

corn oil.[5]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

CCT128930 hydrochloride powder (Molecular Weight: 378.30 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator bath (optional)

Sterile microcentrifuge tubes

Procedure:

Weighing: Accurately weigh out 3.783 mg of CCT128930 hydrochloride.

Dissolving: Add 1 mL of anhydrous DMSO to the powder.

Mixing: Vortex the solution thoroughly for several minutes.

Sonication (if necessary): If the compound is not fully dissolved, place the tube in a sonicator
bath for 5-10 minutes.

Storage: Aliquot the stock solution into single-use sterile tubes and store at -80°C.
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Experimental Workflow: Preparing CCT128930 Hydrochloride Stock Solution

(1. Weigh CCT128930 HCI)

:

(2. Add Anhydrous DMSO)

(3. Vortex Thoroughly)

4. Check for Complete Dissolution

(5. Sonicate (if needed)) (6. Aliquot into Tubes)
(7. Store at —80°C)

Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a CCT128930 hydrochloride stock solution.

Signaling Pathway
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CCT128930 is a potent and selective ATP-competitive inhibitor of Akt (also known as Protein
Kinase B), with particular activity against the Akt2 isoform.[1][6][7][8] Akt is a key node in the
PI3K/Akt/mTOR signaling pathway, which is crucial for regulating cell survival, proliferation, and
growth.[6][7][9] By inhibiting Akt, CCT128930 blocks the phosphorylation of downstream
substrates, leading to cell cycle arrest and apoptosis in cancer cells, especially those with a
hyperactivated PI3K/Akt pathway.[7][9]
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PI3K/Akt/mTOR Signaling Pathway Inhibition by CCT128930

Receptor Tyrosine
Kinase (RTK)

phosphorylates

recruits CCT128930

inhibits

activates

Akt
(Protein Kinase B)

inhibits

MTORC1 Apoptosis

Cell Survival &
Proliferation

Click to download full resolution via product page

Caption: CCT128930 inhibits Akt within the PI3K/Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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